Cas no 741698-32-8 (N-(cyclobutylmethyl)propan-1-amine)

• Product Name: N-(cyclobutylmethyl)propan-1-amine
• CAS No: 741698-32-8
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 2800788
• PubChem ID: 17863065
• Update Time: 2025-04-21

N-(cyclobutylmethyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL26507012
• 741698-32-8
• DB-110018
• DTXSID70591379
• N-(cyclobutylmethyl)propan-1-amine

• Inchi： 1S/C8H17N/c1-2-6-9-7-8-4-3-5-8/h8-9H,2-7H2,1H3
• InChI Key： VGOOQTQNDFDKKC-UHFFFAOYSA-N
• SMILES： N(CCC)CC1CCC1

Computed Properties

• Exact Mass: 127.136099547g/mol
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 67
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines